Cas no 2703769-77-9 (5-(3-amino-5-hydroxypiperidin-1-yl)-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione)

• Product Name: 5-(3-amino-5-hydroxypiperidin-1-yl)-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione
• CAS No: 2703769-77-9
• MF: C₁₈H₂₀N₄O₅
• MW: 372.375204086304
• CID: 5614516
• PubChem ID: 165946114
• Update Time: 2025-10-22

5-(3-amino-5-hydroxypiperidin-1-yl)-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 5-(3-amino-5-hydroxypiperidin-1-yl)-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione
• 2703769-77-9
• EN300-33369721

• Inchi： 1S/C18H20N4O5/c19-9-5-11(23)8-21(7-9)10-1-2-12-13(6-10)18(27)22(17(12)26)14-3-4-15(24)20-16(14)25/h1-2,6,9,11,14,23H,3-5,7-8,19H2,(H,20,24,25)
• InChI Key： JGGRIYMVQGMECE-UHFFFAOYSA-N
• SMILES： OC1CN(C2C=CC3C(N(C(C=3C=2)=O)C2C(NC(CC2)=O)=O)=O)CC(C1)N

Computed Properties

• Exact Mass: 372.14336975g/mol
• Monoisotopic Mass: 372.14336975g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 683
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 133Ų

Additional information on 5-(3-amino-5-hydroxypiperidin-1-yl)-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione

Research Brief on 5-(3-amino-5-hydroxypiperidin-1-yl)-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione (CAS: 2703769-77-9)

The compound 5-(3-amino-5-hydroxypiperidin-1-yl)-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione (CAS: 2703769-77-9) has recently emerged as a promising candidate in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has garnered significant attention due to its potential applications in targeted protein degradation and therapeutic interventions. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and efficacy in preclinical models.

Research indicates that this compound functions as a proteolysis-targeting chimera (PROTAC), a novel class of molecules designed to induce the degradation of specific disease-related proteins. The presence of the 2,6-dioxopiperidin-3-yl moiety is critical for binding to the cereblon (CRBN) E3 ubiquitin ligase, while the 3-amino-5-hydroxypiperidin-1-yl group facilitates interaction with the target protein. This dual-binding capability enables the compound to recruit the ubiquitin-proteasome system, leading to the selective degradation of the target protein.

In vitro and in vivo studies have demonstrated the compound's efficacy against a range of cancer cell lines, particularly those resistant to conventional therapies. For instance, a recent publication in the Journal of Medicinal Chemistry highlighted its potent activity against multiple myeloma cells, with IC50 values in the nanomolar range. The compound's ability to degrade key oncogenic proteins, such as IKZF1/3, has been identified as a primary mechanism underlying its anti-proliferative effects.

Pharmacokinetic evaluations have revealed favorable properties, including good oral bioavailability and a half-life conducive to once-daily dosing. However, challenges remain in optimizing its selectivity and minimizing off-target effects. Ongoing research is exploring structural modifications to enhance its therapeutic index and reduce potential toxicity.

In conclusion, 5-(3-amino-5-hydroxypiperidin-1-yl)-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione represents a significant advancement in the development of targeted protein degraders. Its unique mechanism of action and promising preclinical data position it as a potential therapeutic agent for various malignancies. Further studies are warranted to validate its clinical utility and address existing limitations.